Cas no 2171723-35-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid
• CAS No: 2171723-35-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6167713
• PubChem ID: 157020551
• Update Time: 2025-07-22

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid
• EN300-1540102
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidine-2-carboxylic acid
• 2171723-35-4

• Inchi： 1S/C23H24N2O5/c26-21(25-12-6-5-11-20(25)22(27)28)13-24-23(29)30-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20H,5-6,11-14H2,(H,24,29)(H,27,28)
• InChI Key： BCMFOTBDEFMDNF-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid (CAS No. 2171723-35-4)

In the realm of organic chemistry and pharmaceutical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid (CAS No. 2171723-35-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and medicinal chemistry. The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications.

The compound's piperidine-2-carboxylic acid backbone is a key feature, contributing to its versatility in drug design. Piperidine derivatives are known for their presence in numerous bioactive molecules, making this compound a valuable building block for researchers. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety, ensuring selective reactivity during synthetic processes. This attribute aligns with the growing demand for precision in peptide-based drug development, a field that has gained traction due to the rise of targeted therapies and personalized medicine.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid. Machine learning algorithms now assist in predicting optimal peptide sequences, where such Fmoc-protected intermediates are indispensable. This synergy between synthetic chemistry and computational tools addresses common search queries like "how to improve peptide yield" or "best Fmoc-protected amino acids for SPPS," reflecting the compound's relevance in modern research.

From a structural perspective, the acetylpiperidine moiety enhances the compound's stability and bioavailability, critical factors in prodrug design. Researchers exploring "peptide modifications for enhanced delivery" often encounter this compound as a solution to challenges like enzymatic degradation. Its carboxylic acid functionality also allows for further derivatization, enabling the creation of custom peptide conjugates for specific biological targets.

The pharmaceutical industry's shift toward green chemistry has also impacted the use of CAS No. 2171723-35-4. Innovations in solvent-free peptide synthesis and catalytic methods have made the handling of Fmoc-amino acid derivatives more sustainable. This aligns with trending searches such as "eco-friendly peptide synthesis" and "reducing waste in SPPS," underscoring the compound's adaptability to evolving industry standards.

Quality control is another area where 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid excels. Analytical techniques like HPLC and mass spectrometry confirm its high purity, a requirement for GMP-compliant peptide production. FAQs such as "how to validate Fmoc-amino acid purity" often reference this compound as a benchmark due to its well-characterized properties.

In conclusion, CAS No. 2171723-35-4 represents a cornerstone in peptide chemistry, bridging traditional synthesis with cutting-edge applications. Its multifaceted utility—from drug discovery to sustainable manufacturing—ensures its continued prominence in scientific literature and industrial workflows. As the demand for peptide therapeutics grows, so too will the reliance on meticulously designed intermediates like this Fmoc-protected piperidine derivative.